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Introduction

Trypsin is a serine protease essential for protein digestion in the digestive systems of many
vertebrates.[1] It is secreted by the pancreas as an inactive precursor, trypsinogen, and
becomes activated in the small intestine.[2] Trypsin specifically hydrolyzes peptide bonds at the
carboxyl side of lysine and arginine residues.[1][2] This specificity makes it a valuable tool in
various biotechnological processes, including proteomics, cell culture, and peptide synthesis.[3]

[4]

The Lysine 4-nitroanilide assay provides a simple and sensitive colorimetric method for
measuring trypsin activity. The principle of this assay is based on the cleavage of a synthetic
chromogenic substrate, such as Na-Benzoyl-L-arginine 4-nitroanilide (L-BAPNA) or other
lysine/arginine p-nitroanilide derivatives, by trypsin.[5][6] This enzymatic cleavage releases the
chromophore p-nitroaniline (pNA), which has a distinct yellow color and can be quantified by
measuring its absorbance at 405 nm.[1][2] The rate of pNA formation is directly proportional to
the trypsin activity in the sample.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15577262#bc-rfq
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00984.pdf
https://sciencellonline.com/PS/8898.pdf
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00984.pdf
https://sciencellonline.com/PS/8898.pdf
https://www.chondrex.com/documents/3043-Trypsin-Assay.pdf
https://www.abcam.com/ps/products/102/ab102531/documents/ab102531%20Trypsin%20Activity%20Assay%20Kit%20protocol%20v10c%20(website).pdf
https://www.benchchem.com/product/b15577262/docs?utm_src=pdf-body#application-notes-trypsin-activity-assay-using-lysine-4-nitroanilide
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/166/575/b3279pis.pdf
https://pubmed.ncbi.nlm.nih.gov/6155304/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00984.pdf
https://sciencellonline.com/PS/8898.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Enzymatic Reaction Mechanism

Trypsin identifies and binds to the lysine residue of the substrate. The catalytic triad in the
trypsin active site facilitates the hydrolysis of the peptide bond between lysine and the p-
nitroanilide group. This reaction releases p-nitroaniline (pNA), a yellow-colored compound.
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Caption: Enzymatic hydrolysis of Lysine 4-nitroanilide by trypsin to release p-nitroaniline
(PNA).

Experimental Protocols
l. Required Materials and Reagents

e Trypsin (for positive control and standard)

e Lysine 4-nitroanilide substrate (e.g., Na-Benzoyl-L-arginine 4-nitroanilide hydrochloride, L-
BAPNA)[5]

e p-Nitroaniline (pNA) Standard

o Assay Buffer (e.g., 50 mM Tris-HCI, 20 mM CacClz, pH 8.2)[7]
o Dimethyl sulfoxide (DMSO) for dissolving the substrate[8]

e Stop Solution (e.g., 30% acetic acid, for endpoint assays)[6]

o Samples for analysis (cell/tissue lysates, serum, etc.)[2][4]
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o 96-well flat-bottom microplate
» Microplate reader capable of measuring absorbance at 405 nm

e Incubator set to 25°C or 37°CJ[2][6]

Il. Reagent Preparation

o Assay Buffer (50 mM Tris-HCI, 20 mM CacClz, pH 8.2):
o Dissolve 6.1 g of Tris base and 2.2 g of CaClz in 800 mL of distilled water.[7]
o Adjust the pH to 8.2 at 25°C using 1 M HCI.[7]
o Bring the final volume to 1000 mL with distilled water. Store at 4°C.

o Substrate Stock Solution (e.g., 10 mM L-BAPNA):

o Dissolve the Lysine 4-nitroanilide substrate in DMSO to create a concentrated stock
solution. For example, dissolve 43.5 mg of L-BAPNA (MW: 434.88 g/mol ) in 10 mL of
DMSO for a 10 mM stock.

o Store the stock solution at -20°C, protected from light.[5] Before use, warm to room
temperature to ensure it is fully dissolved.[1]

e pNA Standard Stock Solution (5 mM):

o Prepare a 5 mM stock solution of pNA in the Assay Buffer. This will be used to generate
the standard curve.[2]

e Sample Preparation:

o Tissues or Cells: Homogenize tissue samples or cell pellets in 4-6 volumes of cold Trypsin
Assay Buffer.[4] Centrifuge at top speed for 5-10 minutes at 4°C to remove insoluble
material.[1][4] Collect the supernatant for the assay.

o Serum/Plasma: Serum and other biological fluids can often be used directly after
appropriate dilution with Assay Buffer.[1][2] It is recommended to test several dilutions to
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ensure the readings fall within the linear range of the assay.[1]

lll. Assay Procedure (96-Well Plate Format)

The following protocol outlines the steps for a kinetic assay. For an endpoint assay, a stop
solution is added before the final reading.
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Caption: General experimental workflow for the colorimetric trypsin activity assay.
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» pNA Standard Curve:

o Add O, 2, 4, 6, 8, and 10 pL of the 5 mM pNA Standard stock solution into a series of wells.
[1][2]

o Adjust the total volume in each well to 100 pL with Assay Buffer. This will generate
standards of 0, 10, 20, 30, 40, and 50 nmol/well.

e Sample and Control Wells:

[¢]

Add your diluted samples to separate wells (e.g., 50 pL).

[¢]

Positive Control: Add a known concentration of trypsin (e.g., 5 yL) to a well.[2]

[e]

Negative Control/Blank: Use Assay Buffer or sample buffer without the enzyme.

o

Adjust the volume in all sample and control wells to 50 puL with Assay Buffer.[1]
e Reaction Initiation:

o Prepare a Reaction Mix for the number of assays to be performed. For each well, mix
Assay Buffer and the Substrate Stock solution. A typical final substrate concentration is
0.2-1.0 mM. For example, for a 100 pL final volume and 1 mM final substrate
concentration, add 10 pL of 10 mM substrate stock to 40 L of Assay Buffer to create 50
pL of 2X Reaction Mix.

o Add 50 pL of the Reaction Mix to each sample and control well to start the reaction.[1] Mix
gently.

¢ |ncubation and Measurement:

o Immediately start measuring the absorbance at 405 nm in a kinetic mode, taking readings
every 1-2 minutes for 15 to 120 minutes at 25°C.[3][4]

o Alternatively, for an endpoint assay, incubate the plate for a fixed time (e.g., 30 minutes) at
25°C, then add 50 pL of Stop Solution (30% acetic acid) and read the final absorbance at
405 nm.[6]
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IV. Data Analysis and Calculations

o Standard Curve: Subtract the absorbance of the 0 nmol/well standard from all other standard
readings. Plot the corrected absorbance values against the amount of pNA (nmol).

o Determine Reaction Rate: For kinetic assays, identify the linear range of the reaction plot
(Absorbance vs. Time). Calculate the change in absorbance per minute (AAos/min).

o Calculate pNA Produced: Use the standard curve to convert the AAaos/min (for kinetic) or the
final background-subtracted absorbance (for endpoint) into the amount of pNA produced

(nmol/min).
o Calculate Trypsin Activity: The activity is calculated using the following formula:
Trypsin Activity (mU/mL) = (B /(T x V)) x D

Where:

o

B = Amount of pNA generated from the standard curve (in nmol).

[¢]

T = Reaction time in minutes (for endpoint) or 1 minute (for kinetic rate).

o

V = Volume of the sample added to the well (in mL).

[e]

D = Sample dilution factor.

Definition: One milliunit (mU) of trypsin activity is defined as the amount of enzyme that
cleaves 1.0 nmole of the substrate per minute at 25°C.[3]

Data Presentation
Kinetic Parameters

The efficiency of trypsin catalysis is dependent on factors such as pH. The Michaelis-Menten
constant (Km) and the catalytic constant (k.at) are key parameters. Studies using the substrate
N-a-benzyloxycarbonyl-I-lysine p-nitroanilide (Z-Lys-pNA) show a strong pH dependence.

Table 1: Kinetic Parameters of Trypsin with Z-Lys-pNA at 25°C[9][10][11]
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pH Km (mM) Kat/lKm (M—*s~?)
3.13 34.6 +10.5 ~2.2

4.40 13.8+21 ~32.3

5.98 6.51 £ 0.95 ~52.8

6.94 0.512 £ 0.039 ~395

| 9.05 | 0.394 + 0.027 | ~463 |

Note: The catalytic activity (k.at/Km) is maximal at alkaline pH values and decreases
significantly at lower pH.[9][10][12] This is attributed to the protonation state of key active site
residues, Histidine-57 and Aspartate-189.[9][10][12]

Typical pNA Standard Curve

A standard curve is essential for accurately quantifying the amount of pNA produced in the

enzymatic reaction.

Table 2: Example Data for a p-Nitroaniline Standard Curve

pPNA per Well (nmol) Absorbance at 405 nm (Aa4os)
0 0.052
10 0.225
20 0.410
30 0.598
40 0.785
| 50 | 0.970 |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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